(2-amino-6-bromo-3-chlorophenyl)methanol
Overview
Description
(2-amino-6-bromo-3-chlorophenyl)methanol (ABCPM) is an organic compound consisting of a phenyl ring with two amino groups, a bromine atom, and a chlorine atom. It is a white crystalline solid with a melting point of 119-121°C. ABCPM is a useful reagent in organic synthesis, due to its reactivity and low toxicity. It is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
(2-amino-6-bromo-3-chlorophenyl)methanol has been used in a variety of scientific research applications. It has been used as a catalyst in the synthesis of organic compounds, such as amino acids and peptides. It has also been used as a reagent in the synthesis of heterocyclic compounds, such as pyridines and pyrazines. (2-amino-6-bromo-3-chlorophenyl)methanol has also been used in the synthesis of polymers, such as polyesters and polyamides.
Mechanism of Action
(2-amino-6-bromo-3-chlorophenyl)methanol acts as a nucleophile in organic reactions. It is able to attack electrophilic substrates, such as alkenes and aldehydes, and can be used as a catalyst in the synthesis of various organic compounds.
Biochemical and Physiological Effects
(2-amino-6-bromo-3-chlorophenyl)methanol is not known to have any direct biochemical or physiological effects on humans or other organisms. However, due to its reactivity, it should be handled with care to avoid skin contact or inhalation of vapors.
Advantages and Limitations for Lab Experiments
The main advantage of (2-amino-6-bromo-3-chlorophenyl)methanol is its low toxicity, which makes it suitable for use in laboratory experiments. It is also relatively inexpensive and easy to obtain. However, it is also highly reactive and must be handled with care to avoid skin contact or inhalation of vapors.
Future Directions
The potential applications of (2-amino-6-bromo-3-chlorophenyl)methanol in organic synthesis are vast and varied. In the future, it could be used in the synthesis of new pharmaceuticals, agrochemicals, and polymers. It could also be used in the synthesis of novel heterocyclic compounds, such as pyridines and pyrazines. Additionally, (2-amino-6-bromo-3-chlorophenyl)methanol could also be used in the synthesis of small molecules and peptides, such as amino acids and peptides. Finally, it could be used in the synthesis of novel materials, such as polymers and nanomaterials.
Synthesis Methods
(2-amino-6-bromo-3-chlorophenyl)methanol can be synthesized in a variety of ways. The most common method is the reaction of 2-bromo-6-chlorophenol with ammonia in the presence of a base such as sodium hydroxide. This reaction produces a mixture of (2-amino-6-bromo-3-chlorophenyl)methanol and 2-amino-6-bromo-3-chloroaniline. The two compounds can be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-amino-6-bromo-3-chlorophenyl)methanol involves the conversion of 2-amino-6-bromo-3-chlorobenzaldehyde to the final product through a reduction reaction.", "Starting Materials": [ "2-amino-6-bromo-3-chlorobenzaldehyde", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Dissolve 2-amino-6-bromo-3-chlorobenzaldehyde in methanol", "Add sodium borohydride to the solution and stir for several hours", "Add hydrochloric acid to the reaction mixture to quench the excess sodium borohydride", "Filter the resulting mixture to remove any solids", "Concentrate the filtrate under reduced pressure to obtain the crude product", "Purify the crude product by recrystallization from a suitable solvent to obtain (2-amino-6-bromo-3-chlorophenyl)methanol" ] } | |
CAS RN |
2825007-79-0 |
Product Name |
(2-amino-6-bromo-3-chlorophenyl)methanol |
Molecular Formula |
C7H7BrClNO |
Molecular Weight |
236.5 |
Purity |
95 |
Origin of Product |
United States |
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